Cas no 2138264-02-3 (5-(3-Hydroxyphenyl)pyridine-2-carbaldehyde)

• Product Name: 5-(3-Hydroxyphenyl)pyridine-2-carbaldehyde
• CAS No: 2138264-02-3
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• MDL: MFCD31602312
• CID: 5611278
• PubChem ID: 165488409
• Update Time: 2025-10-30

5-(3-Hydroxyphenyl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2138264-02-3
• 5-(3-hydroxyphenyl)pyridine-2-carbaldehyde
• EN300-840334
• 5-(3-Hydroxyphenyl)pyridine-2-carbaldehyde

• MDL： MFCD31602312
• Inchi： 1S/C12H9NO2/c14-8-11-5-4-10(7-13-11)9-2-1-3-12(15)6-9/h1-8,15H
• InChI Key： MEBIPCQUDKLAHT-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)C1C=NC(C=O)=CC=1

Computed Properties

• Exact Mass: 199.063328530g/mol
• Monoisotopic Mass: 199.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 5-(3-Hydroxyphenyl)pyridine-2-carbaldehyde

Introduction to 5-(3-Hydroxyphenyl)pyridine-2-carbaldehyde (CAS No. 2138264-02-3)

5-(3-Hydroxyphenyl)pyridine-2-carbaldehyde, with the CAS number 2138264-02-3, is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a pyridine ring and a hydroxyphenyl group. The combination of these functional groups imparts unique chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 5-(3-Hydroxyphenyl)pyridine-2-carbaldehyde is C₁₁H₉NO₂, and its molecular weight is approximately 187.19 g/mol. The compound's structure can be visualized as a pyridine ring with a carbonyl group at the 2-position and a 3-hydroxyphenyl substituent at the 5-position. This arrangement of functional groups provides a balance of aromaticity, hydrophilicity, and electrophilicity, which are crucial for its biological activities.

In recent years, 5-(3-Hydroxyphenyl)pyridine-2-carbaldehyde has been the subject of numerous studies aimed at elucidating its potential therapeutic applications. One of the key areas of interest is its role as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are implicated in cancer progression and inflammatory diseases. This property makes it a promising lead compound for the development of novel therapeutic agents.

Beyond its enzymatic inhibition properties, 5-(3-Hydroxyphenyl)pyridine-2-carbaldehyde has also been investigated for its antioxidant and anti-inflammatory effects. Studies have demonstrated that it can scavenge reactive oxygen species (ROS) and modulate the expression of pro-inflammatory cytokines, such as TNF-α and IL-6. These findings suggest that the compound may have potential applications in treating oxidative stress-related disorders and chronic inflammatory conditions.

The synthesis of 5-(3-Hydroxyphenyl)pyridine-2-carbaldehyde has been optimized through various methodologies to improve yield and purity. One common approach involves the condensation of 3-hydroxybenzaldehyde with pyridine-2-carboxaldehyde in the presence of a suitable catalyst. The resulting product can be further purified using techniques such as column chromatography or recrystallization to ensure high purity levels required for pharmaceutical applications.

In terms of safety and toxicity, preliminary studies have indicated that 5-(3-Hydroxyphenyl)pyridine-2-carbaldehyde exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety assessments are essential before advancing to clinical trials. These assessments typically include in vitro cytotoxicity tests, animal studies to evaluate acute and chronic toxicity, and genotoxicity assays to ensure that the compound does not pose significant risks to human health.

The pharmacokinetic properties of 5-(3-Hydroxyphenyl)pyridine-2-carbaldehyde have also been investigated to understand its behavior in biological systems. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a therapeutic agent. For example, it demonstrates good oral bioavailability and stable plasma concentrations over time, suggesting that it could be administered orally for systemic effects.

In conclusion, 5-(3-Hydroxyphenyl)pyridine-2-carbaldehyde (CAS No. 2138264-02-3) is a promising compound with diverse biological activities that make it an attractive candidate for drug development. Its unique structural features and favorable pharmacological properties position it as a valuable tool in the discovery of new therapeutic agents for various diseases. Ongoing research continues to explore its full potential, paving the way for future clinical applications.